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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate

ATTO 390 photobleaching in microscopy experiments.

Troubleshooting Guides
This section addresses common issues encountered during imaging with ATTO 390 and

provides step-by-step solutions.

Issue 1: Rapid Loss of Fluorescent Signal
You observe a significant decrease in the fluorescence intensity of ATTO 390 during image

acquisition.

Possible Causes and Solutions:
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Cause Solution

High Excitation Intensity

Reduce the laser power or lamp intensity to the

minimum level required for an adequate signal-

to-noise ratio.

Long Exposure Times
Use the shortest possible camera exposure time

that allows for clear image capture.

Continuous Illumination

Utilize a shutter to block the excitation light path

when not actively acquiring images. For time-

lapse experiments, increase the interval

between acquisitions.

Presence of Molecular Oxygen

Use a commercial or homemade antifade

mounting medium containing an oxygen

scavenging system.[1]

Suboptimal Imaging Buffer

Prepare an imaging buffer with antifade

reagents and optimize the pH for coumarin dye

stability (often neutral to slightly acidic).[1]

Experimental Workflow for Signal Loss Troubleshooting:
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Troubleshooting Workflow for Rapid Signal Loss

Start: Rapid Signal Loss Observed

Reduce Excitation Intensity

Shorten Exposure Time

Use Shutter Between Acquisitions

Evaluate Imaging Buffer

Incorporate Antifade Reagents

If not already in use

Optimize Buffer pH

If buffer is suboptimal

Problem Resolved

If buffer is optimal

Consider Alternative Fluorophore

If problem persists
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Simplified Jablonski Diagram of Photobleaching

Ground State (S0)

Excited Singlet State (S1)

Excitation Fluorescence

Excited Triplet State (T1)

Intersystem Crossing

Photobleached State

Reaction with O2

Components of an Optimized Imaging Buffer

Base Buffer (e.g., PBS, pH 7.0-7.4)

Oxygen Scavenging System
(e.g., Glucose Oxidase/Catalase)

Triplet State Quencher
(e.g., Trolox)

Antioxidant
(e.g., Ascorbic Acid)

Optimized Imaging Buffer
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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